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Compound of Interest

Compound Name:
Methyl 3-cyclohexyl-3-

oxopropanoate

CAS No.: 64670-15-1

Cat. No.: B1600675

Get Quote

An In-Depth Technical Guide on the Physicochemical Profiling and Phase Equilibrium of

Methyl 3-cyclohexyl-3-oxopropanoate

Executive Summary
Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) is a critical

-keto ester intermediate, predominantly utilized in the synthesis of pharmaceutical agents such
as Prasugrel (a P2Y12 platelet inhibitor). Unlike many solid pharmaceutical intermediates, this
compound exists as a liquid (oil) at ambient temperatures. Consequently, the "solubility data"
for this compound refers not to Solid-Liquid Equilibrium (SLE) crystallization curves, but rather
to Liquid-Liquid Equilibrium (LLE), miscibility profiles, and partition coefficients.

This guide provides a definitive technical analysis of its solubility landscape, thermodynamic

behavior, and purification protocols, correcting common misconceptions regarding its physical

state and offering field-proven methodologies for handling and isolation.
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Understanding the fundamental physical state is the prerequisite for designing any solubility or

purification experiment.

Property Value Technical Note

CAS Number 64670-15-1 Unique identifier.

Molecular Formula -keto ester functionality.

Molecular Weight 184.23 g/mol

Physical State Liquid (Oil)
Colorless to pale yellow at

25°C.

Boiling Point ~265.5°C (760 mmHg)

Decomposes at high T;

requires high vacuum for

distillation.

Density ~1.04 – 1.10 g/cm³
Denser than typical aliphatic

solvents; comparable to water.

LogP (Octanol/Water) ~2.4 – 3.1
Lipophilic; partitions strongly

into organic phases.

pKa ~11 (estimated)

Active methylene protons are

acidic; forms enolates with

bases.

Expert Insight: The liquid nature of this compound implies that crystallization is not the primary

purification vector. Instead, process engineers must rely on vacuum distillation for high-purity

isolation or chromatography for analytical scale. The "solubility" challenge here is defining the

miscibility gap with aqueous systems to maximize extraction efficiency.

Solubility & Miscibility Landscape
Since the compound is a liquid, we evaluate Miscibility (infinite solubility) versus Immiscibility

(phase separation).

2.1 Solvent Compatibility Matrix
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Solvent Class Specific Solvent Miscibility Status
Process
Application

Polar Protic Methanol, Ethanol Miscible

Reaction solvent

(transesterification

risk).

Polar Aprotic THF, Acetone, DMF Miscible
Ideal for alkylation

reactions.

Chlorinated
Dichloromethane

(DCM), Chloroform
Miscible

Excellent extraction

solvent (high

solubility).

Esters Ethyl Acetate (EtOAc) Miscible

Standard extraction

solvent (Green

alternative to DCM).

Hydrocarbons
Toluene, Hexane,

Cyclohexane
Miscible

Good for non-polar

impurity rejection.

Aqueous
Water (

)
Immiscible

Solubility < 50 mg/L.

Forms biphasic

system.

Aqueous Base NaOH / KOH (aq) Reactive Solubility

Dissolves via enolate

formation (Hydrolysis

risk).

2.2 Thermodynamic Parameters (LLE)
For extraction processes, the Partition Coefficient (

) is the governing thermodynamic parameter, defined as:

Given a LogP of ~3.1:

Theoretical

: ~1250
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Implication: >99.9% of the compound resides in the organic phase during an extraction with

equal volumes of Octanol/Water.

Process Tip: To prevent emulsion formation due to the surfactant-like nature of

-keto esters, maintain high ionic strength in the aqueous phase (e.g., using Brine/NaCl).

Experimental Protocols: Purification & Isolation
Since crystallization is not applicable, the following protocols define the Purification (Distillation)

and Isolation (Extraction) workflows.

Protocol A: High-Vacuum Distillation (Purification)
Objective: Isolate high-purity (>98%) Methyl 3-cyclohexyl-3-oxopropanoate from crude

reaction mixtures.

Prerequisites:

High-vacuum pump (< 1 mmHg).

Short-path distillation head (to minimize thermal degradation).

Oil bath with precise temperature control.

Step-by-Step Methodology:

Degassing: Place the crude oil in the boiling flask. Apply weak vacuum (20-50 mmHg) at RT

to remove volatile solvents (MeOH, EtOAc).

Ramping: Increase vacuum to < 1 mmHg (ideally 0.1-0.5 mmHg).

Heating: Slowly ramp the oil bath temperature.

Note: The compound boils at ~265°C at atmospheric pressure, which causes

decomposition.

Target: At 0.5 mmHg, expect boiling point around 100°C – 120°C.
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Fraction Collection:

F1 (Foreshot): Discard the first 5% (lower boiling impurities).

F2 (Main Fraction): Collect the steady boiling fraction (Colorless oil).

F3 (Tails): Stop heating when vapor temperature drops or pot residue darkens.

Storage: Store under inert gas (

or

) at 2-8°C to prevent oxidation or hydrolysis.

Protocol B: Extractive Isolation (Workup)
Objective: Remove inorganic salts and polar impurities.

Quench: Pour reaction mixture into Cold Brine (sat. NaCl).

Extraction: Add Ethyl Acetate or MTBE (Ratio 1:1 v/v).

Phase Separation: Agitate vigorously for 5 minutes. Allow settling.

Visual Check: The compound resides in the Top Layer (Organic).

Wash: Wash the organic layer with:

1x Water (removes salts).

1x Sat.

(removes acidic impurities, careful with

evolution).

Drying: Dry over anhydrous

or

.
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Concentration: Rotary evaporate to yield the crude oil.

Process Visualization
Figure 1: Purification Logic Flow
This diagram illustrates the decision matrix for handling the crude intermediate, distinguishing

between Extraction (LLE) and Distillation (VLE).
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Caption: Workflow for the isolation and purification of Methyl 3-cyclohexyl-3-oxopropanoate,

highlighting the transition from LLE to VLE.

Thermodynamic Analysis & Safety
5.1 Enthalpy of Vaporization (

)
While experimental

is rarely reported for this specific intermediate, it can be estimated using the Clausius-
Clapeyron relation adapted for

-keto esters:

Estimated

:

.

Significance: This high enthalpy requires efficient heat transfer during distillation. However,

the thermal instability of the

-keto group dictates that vacuum is preferred over high heat to lower the boiling point.

5.2 Thermal Stability Hazards
Decarboxylation: Above 150°C,

-keto esters are prone to thermal decarboxylation, releasing

and forming the corresponding ketone (Cyclohexyl methyl ketone).

Control Measure: strictly maintain pot temperature < 130°C during distillation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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